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Compound of Interest

Compound Name: 6-Aminoquinoline-D6

Cat. No.: B15549377 Get Quote

An In-depth Technical Guide to 6-Aminoquinoline-D6

This technical guide provides a comprehensive overview of 6-Aminoquinoline-D6, a

deuterated analog of 6-Aminoquinoline. The information is intended for researchers, scientists,

and professionals in drug development and analytical chemistry. This document covers its

chemical properties, synthesis, and applications, with a particular focus on its role as an

internal standard in quantitative analysis.

Chemical Identity and Properties
6-Aminoquinoline-D6 is a stable isotope-labeled form of 6-Aminoquinoline. Deuterium labeling

makes it an ideal internal standard for mass spectrometry-based quantification of the non-

labeled parent compound.

Table 1: Chemical and Physical Properties of 6-Aminoquinoline-D6 and 6-Aminoquinoline
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Property 6-Aminoquinoline-D6 6-Aminoquinoline

Molecular Formula C₉D₆H₂N₂[1] C₉H₈N₂[2]

Molecular Weight 150.21 g/mol [1] 144.17 g/mol [3][4][5]

CAS Number Not explicitly found for D6 580-15-4[3][4][6]

Appearance Beige solid[1] Yellow to brown solid[2]

Synonyms Quinolin-6-amine-D6
6-Quinolinamine, Quinolin-6-

amine[7][8]

Applications in Research and Drug Development
While specific research applications for 6-Aminoquinoline-D6 are not widely documented, the

applications of its non-deuterated counterpart, 6-Aminoquinoline, are extensive. 6-
Aminoquinoline-D6 is primarily used as an internal standard in studies involving 6-

Aminoquinoline and its derivatives.

The parent compound, 6-Aminoquinoline, is a significant building block and intermediate in

several areas of research:

Pharmaceutical Synthesis: It is a key intermediate in the synthesis of various

pharmaceuticals, notably in the development of anti-malarial and anti-cancer drugs[2][7].

Aminoquinoline derivatives are a focus in the screening for new anti-malarial compounds

due to the emergence of drug resistance[3].

Fluorescent Probes and Derivatizing Agents: 6-Aminoquinoline is used to create fluorescent

probes for biological imaging[7]. It also serves as a fluorescent derivatizing agent for the

detection of various biochemicals, such as amino acids, in analyses using high-performance

liquid chromatography (HPLC)[9].

Chemical Synthesis: It is utilized in the synthesis of complex organic and heterocyclic

compounds, making it valuable in materials science and organic chemistry research[7][10].

Biological Activity: Aminoquinolines, as a class, exhibit a range of biological activities. They

can act as lysosomotropic amines and have been shown to increase the antiproliferative
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action of chemotherapeutic agents by inhibiting pathways like PI3K/Akt/mTOR and triggering

apoptosis[5].

Role of 6-Aminoquinoline-D6 as an Internal Standard
In quantitative analysis, particularly with liquid chromatography-mass spectrometry (LC-

MS/MS), stable isotope-labeled internal standards are crucial for achieving high accuracy and

precision. 6-Aminoquinoline-D6, being chemically identical to 6-Aminoquinoline but with a

different mass, is an ideal internal standard. It co-elutes with the analyte and experiences

similar ionization and matrix effects, allowing for reliable normalization of the analytical

signal[11][12].

Experimental Protocols
Detailed experimental protocols involving 6-Aminoquinoline-D6 are not readily available in the

public domain. However, a general workflow for its use as an internal standard in a quantitative

LC-MS/MS analysis and a synthesis protocol for the parent compound are provided below.

General Workflow for Quantitative Analysis using 6-
Aminoquinoline-D6 as an Internal Standard
The following diagram outlines a typical workflow for the quantification of 6-Aminoquinoline or

its derivatives in a biological matrix using 6-Aminoquinoline-D6 as an internal standard.
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological Sample (e.g., Plasma, Tissue)

Spike with 6-Aminoquinoline-D6 (Internal Standard)

Extraction (e.g., SPE, LLE)

Reconstitute in Mobile Phase

HPLC Separation

Inject

Mass Spectrometry Detection (MRM Mode)

Peak Integration (Analyte & IS)

Calculate Peak Area Ratio (Analyte/IS)

Quantify using Calibration Curve

 

4-Nitroaniline + Glycerol

Skraup Reaction
(H₂SO₄, Oxidizing Agent)

6-Nitroquinoline

Reduction
(e.g., SnCl₂, Pd/C)

6-Aminoquinoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CAS number and molecular weight of 6-
Aminoquinoline-D6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549377#cas-number-and-molecular-weight-of-6-
aminoquinoline-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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